2-(PYRIDIN-2-YL)-8-(1H-1,2,4-TRIAZOL-5-YL)-1H,2H,8H,9H-PYRIDO[4,3-B]1,6-NAPHTHYRIDINE-1,9-DIONE

Specification

• Molecular Formula: C18H11N7O2
• Molecular Weight: 357.3 g/mol
• IUPAC Name: 8-pyridin-2-yl-2-(1H-1,2,4-triazol-5-yl)pyrido[4,3-b][1,6]naphthyridine-1,9-dione
• Standard InChI: InChI=1S/C18H11N7O2/c26-16-11-9-12-14(5-8-25(17(12)27)18-20-10-21-23-18)22-13(11)4-7-24(16)15-3-1-2-6-19-15/h1-10H,(H,20,21,23)
• Standard InChI Key: KLXMQOHNRDPAFU-UHFFFAOYSA-N
• SMILES: C1=CC=NC(=C1)N2C=CC3=NC4=C(C=C3C2=O)C(=O)N(C=C4)C5=NC=NN5
• Canonical SMILES: C1=CC=NC(=C1)N2C=CC3=NC4=C(C=C3C2=O)C(=O)N(C=C4)C5=NC=NN5

Introduction

Synthesis Methods

The synthesis of such compounds typically involves multi-step organic reactions. Common methods may include:

• Condensation Reactions: Often used to form the pyrido-naphthyridine core.

• Coupling Reactions: May be employed to attach the pyridin-2-yl and triazol-5-yl groups.

• Cyclization Reactions: Could be necessary for forming the triazole ring.

Synthesis Step	Description
Starting Materials	Pyridine and naphthyridine derivatives, along with appropriate triazole precursors.
Reaction Conditions	Varying conditions depending on the specific steps, including temperature, solvent, and catalysts.

Biological Activities and Potential Applications

Compounds with similar structures have shown potential in medicinal chemistry, particularly in areas such as:

• Antimicrobial Activity: Some naphthyridine derivatives exhibit significant antimicrobial properties.

• Anticancer Agents: Pyrido-naphthyridines have been explored as lead compounds for cancer therapies.

• Other Therapeutic Applications: Potential uses may extend to anti-inflammatory or cardiovascular treatments, depending on the specific biological activities of the compound.

Potential Application	Description
Antimicrobial Agents	Preliminary studies suggest related compounds have antimicrobial properties.
Anticancer Therapies	The unique structure could provide a scaffold for developing anticancer drugs.
Anti-inflammatory Agents	Further research is needed to explore potential anti-inflammatory effects.

Research Findings and Future Directions

While specific research findings on 2-(Pyridin-2-yl)-8-(1H-1,2,4-triazol-5-yl)-1H,2H,8H,9H-pyrido[4,3-b]1,6-naphthyridine-1,9-dione are not available, related compounds have shown promising biological activities. Future studies should focus on:

• Synthetic Optimization: Improving synthesis methods to increase yield and purity.

• Biological Assays: Conducting pharmacological assays to determine the compound's mechanism of action and efficacy.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound to enhance its biological activity.